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Compound of Interest

Compound Name: 3-Chlorocinnamic acid

Cat. No.: B167705 Get Quote

This guide provides a comprehensive overview of 3-Chlorocinnamic acid, tailored for

researchers, scientists, and professionals in drug development. It covers its chemical structure,

properties, synthesis, and applications, with a focus on presenting data in a clear and

accessible format.

Chemical Identity and Properties
3-Chlorocinnamic acid is an organic compound that is a derivative of cinnamic acid.[1] It is

characterized by a chlorine atom substituted at the meta-position (position 3) of the phenyl ring.

[1] At room temperature, it exists as a white to off-white crystalline solid.[1][2] This compound is

sparingly soluble in water but shows good solubility in organic solvents like ethanol, acetone,

and dimethylformamide.[1]

Table 1: Chemical Identifiers and Properties of 3-Chlorocinnamic Acid
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Identifier/Property Value

IUPAC Name (2E)-3-(3-chlorophenyl)prop-2-enoic acid[3][4]

Molecular Formula C₉H₇ClO₂[1][2][3][5]

Molecular Weight 182.60 g/mol [2][5][6][7][8]

CAS Number
1866-38-2[1][2][3][5] (predominantly trans);

14473-90-6[6][9][10]

Melting Point 161-166 °C[2][3][9][10][11]

Boiling Point 260.71°C to 326.2°C (estimates)[9][10][11]

pKa 4.29 (at 25°C)[1][9][11]

Canonical SMILES C1=CC(=CC(=C1)Cl)C=CC(=O)O[1]

InChI
InChI=1S/C9H7ClO2/c10-8-3-1-2-7(6-8)4-5-

9(11)12/h1-6H,(H,11,12)/b5-4+[1][6][12][13]

InChIKey
FFKGOJWPSXRALK-SNAWJCMRSA-N[1][3][6]

[12][13]

Chemical Structure
The structure of 3-Chlorocinnamic acid features a benzene ring attached to a propenoic acid

group. The chlorine atom's placement on the third carbon of the phenyl ring influences the

molecule's electronic properties and reactivity.

Caption: 2D chemical structure of 3-Chlorocinnamic acid.

Synthesis Protocol
A common laboratory-scale synthesis of 3-Chlorocinnamic acid involves the Knoevenagel

condensation. The following protocol is a generalized procedure based on this reaction.

Experimental Protocol: Synthesis of 3-Chlorocinnamic Acid
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Objective: To synthesize 3-Chlorocinnamic acid from 3-chlorobenzaldehyde and malonic

acid.

Materials:

3-chlorobenzaldehyde (50 mmol)

Malonic acid (65 mmol)[14]

Pyridine (5 mL)[14]

Piperidine (0.5 mL)[14]

10% Hydrochloric acid solution

Ethanol

Deionized water

Round-bottomed flask, condenser, heating mantle, magnetic stirrer, filtration apparatus.

Procedure:

In a round-bottomed flask, dissolve 6.76 g (65 mmol) of malonic acid in a mixture of 5 mL

of pyridine and 0.5 mL of piperidine with stirring.[14]

Slowly add 50 mmol of 3-chlorobenzaldehyde to the solution.[14]

Heat the reaction mixture to 85°C and maintain this temperature for 6 hours with

continuous stirring.[14]

Monitor the reaction progress using thin-layer chromatography (TLC) until the starting

aldehyde is consumed.[14]

After the reaction is complete, cool the mixture to room temperature.[14]

Under an ice bath, neutralize the mixture with a 10% hydrochloric acid solution, which will

cause a white solid to precipitate.[14]
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Collect the crude product by vacuum filtration and wash it three times with ice-cold water.

[14]

Purify the product by recrystallization from an aqueous ethanol solution (1:1 v/v) to obtain

pure 3-Chlorocinnamic acid.[14]

Reactants

Reaction Conditions Process Product

3-chlorobenzaldehyde

Knoevenagel Condensation

Malonic Acid

Pyridine (Solvent)

Piperidine (Catalyst)

85°C, 6h Neutralization (HCl) Recrystallization 3-Chlorocinnamic Acid

Click to download full resolution via product page

Caption: Workflow for the synthesis of 3-Chlorocinnamic acid.

Applications in Research and Development
3-Chlorocinnamic acid serves as a versatile intermediate in various industrial and research

fields.
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Pharmaceutical Synthesis: It is a key building block for the synthesis of more complex

pharmaceutical compounds.[1] It has been utilized as an intermediate in the development of

antihypertensive and anti-inflammatory drugs.[1] Its structure is a valuable scaffold for

creating novel therapeutic agents.[10]

Agrochemicals: In the agrochemical industry, it is used in the preparation of plant growth

regulators and pesticide formulations.[1]

Flavor and Fragrance: The compound is also employed in the flavor and fragrance industry

to impart specific aromas or tastes to products.[1]

Spectroscopic Data
The structural elucidation of 3-Chlorocinnamic acid and its derivatives is routinely performed

using various spectroscopic techniques. While specific spectra are dependent on the solvent

and instrumentation, general characteristics can be described.

¹H NMR: The proton NMR spectrum would show characteristic signals for the vinyl protons

with coupling constants indicative of a trans configuration, as well as signals for the aromatic

protons in the meta-substituted pattern.

¹³C NMR: The carbon NMR would display distinct peaks for the carboxyl carbon, the vinyl

carbons, and the six carbons of the benzene ring, with the carbon attached to the chlorine

atom showing a characteristic chemical shift.

IR Spectroscopy: The infrared spectrum would exhibit a strong absorption band for the

carbonyl (C=O) group of the carboxylic acid, typically around 1680-1710 cm⁻¹, and a broad

O-H stretching band.

Mass Spectrometry: The mass spectrum would show a molecular ion peak corresponding to

its molecular weight, along with a characteristic isotopic pattern due to the presence of the

chlorine atom.

Safety and Handling
3-Chlorocinnamic acid is considered an irritant.[1]
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Hazards: It may cause irritation to the skin, eyes, and respiratory system.[1][2] Ingestion may

lead to gastrointestinal discomfort.[1]

Precautions: When handling this chemical, appropriate personal protective equipment,

including gloves, safety goggles, and a lab coat, should be worn.[10] Work should be

conducted in a well-ventilated area to avoid inhalation of dust particles.[2][10]

Storage: Store in a cool, dry place away from incompatible substances such as strong

oxidizing agents.[2][10] The container should be kept tightly closed.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Page loading... [wap.guidechem.com]

2. 3-Chlorocinnamic acid(1866-38-2)MSDS Melting Point Boiling Density Storage Transport
[m.chemicalbook.com]

3. 3-Chlorocinnamic acid, predominantly trans, 98+% 50 g | Request for Quote
[thermofisher.com]

4. 2-Propenoic acid, 3-(3-chlorophenyl)- | C9H7ClO2 | CID 735250 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. scbt.com [scbt.com]

6. 3-Chlorocinnamic acid for synthesis 14473-90-6 [sigmaaldrich.com]

7. 4-Chlorocinnamic acid | C9H7ClO2 | CID 637797 - PubChem [pubchem.ncbi.nlm.nih.gov]

8. 2-Chlorocinnamic acid | C9H7ClO2 | CID 700642 - PubChem [pubchem.ncbi.nlm.nih.gov]

9. 3-Chlorocinnamic acid price,buy 3-Chlorocinnamic acid - chemicalbook
[chemicalbook.com]

10. talentchemicals.com [talentchemicals.com]

11. 3-Chlorocinnamic acid CAS#: 1866-38-2 [amp.chemicalbook.com]

12. 3-Chlorocinnamic acid(14473-90-6) IR Spectrum [chemicalbook.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://wap.guidechem.com/encyclopedia/3-chlorocinnamic-acid-dic9496.html
https://m.chemicalbook.com/ProductMSDSDetailCB8361088_EN.htm
https://wap.guidechem.com/encyclopedia/3-chlorocinnamic-acid-dic9496.html
https://www.talentchemicals.com/flavors-food-additives/3-chlorocinnamic-acid-cas-14473-90-6.html
https://m.chemicalbook.com/ProductMSDSDetailCB8361088_EN.htm
https://www.talentchemicals.com/flavors-food-additives/3-chlorocinnamic-acid-cas-14473-90-6.html
https://m.chemicalbook.com/ProductMSDSDetailCB8361088_EN.htm
https://www.talentchemicals.com/flavors-food-additives/3-chlorocinnamic-acid-cas-14473-90-6.html
https://m.chemicalbook.com/ProductMSDSDetailCB8361088_EN.htm
https://www.benchchem.com/product/b167705?utm_src=pdf-custom-synthesis
https://wap.guidechem.com/encyclopedia/3-chlorocinnamic-acid-dic9496.html
https://m.chemicalbook.com/ProductMSDSDetailCB8361088_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB8361088_EN.htm
https://www.thermofisher.com/order/catalog/product/A13416.18
https://www.thermofisher.com/order/catalog/product/A13416.18
https://pubchem.ncbi.nlm.nih.gov/compound/2-Propenoic-acid_-3-_3-chlorophenyl
https://pubchem.ncbi.nlm.nih.gov/compound/2-Propenoic-acid_-3-_3-chlorophenyl
https://www.scbt.com/p/3-chlorocinnamic-acid-1866-38-2
https://www.sigmaaldrich.com/US/en/product/mm/841324
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chlorocinnamic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chlorocinnamic-acid
https://www.chemicalbook.com/price-india/3-Chlorocinnamic-acid-1.htm
https://www.chemicalbook.com/price-india/3-Chlorocinnamic-acid-1.htm
https://www.talentchemicals.com/flavors-food-additives/3-chlorocinnamic-acid-cas-14473-90-6.html
https://amp.chemicalbook.com/ProductChemicalPropertiesCB8361088_EN.htm
https://www.chemicalbook.com/SpectrumEN_14473-90-6_IR1.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167705?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


13. 3-Chlorocinnamic acid(14473-90-6) 1H NMR spectrum [chemicalbook.com]

14. 3-Chlorocinnamic acid | 1866-38-2 [chemicalbook.com]

To cite this document: BenchChem. [An In-depth Technical Guide to 3-Chlorocinnamic Acid].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b167705#3-chlorocinnamic-acid-chemical-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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